Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

voclosporin proteinuria reduction protocols
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Core Clinical Protocol

This section details the standardized protocol used in the pivotal AURORA 1 and 2 trials [1] [2].

Patient Selection and Inclusion Criteria

¢ Biopsy-Proven LN: Active lupus nephritis, class Ill, 1V, or V (alone or in combination) [1] [2].
e Proteinuria Level: Urine protein-to-creatinine ratio (UPCR) 21.5 g/g (=2.0 g/g for pure class V) [1] [2].
¢ Renal Function: Estimated glomerular filtration rate (eGFR) 245 mL/min/1.73 m? at baseline [1].

Dosing and Administration Schedule

The following table outlines the triple therapy dosing regimen.

Medication Dosing Regimen Administration Details

Voclosporin 23.7 mg orally, twice Take on an empty stomach, either 1 hour before or
daily [3] [2] 2 hours after a meal [4].

Mycophenolate Mofetil  Target dose of 2 Used as background immunosuppressive therapy.

(MMF) g/day [1] [2]
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| Glucocorticoids | - Induction: Intravenous methylprednisolone for 2 days, then oral prednisone (20-25

mg/day) starting on Day 3.

o Taper: Rapidly tapered to a target of <2.5 mg/day by Week 16 [1] [2]. | The steroid-sparing design is a
key feature of the protocol. |

Mechanism of Action: Dual Immunosuppressive and
Podocyte-Stabilizing Effects

Voclosporin's efficacy stems from its dual mechanism targeting both immune activation and direct kidney

protection, as illustrated below.
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The diagram shows veclosporin exerts its effects by:

¢ Inhibiting T-Cell Activation: The voclosporin-cyclophilin A complex binds to and inhibits
calcineurin, preventing the dephosphorylation and nuclear translocation of NFAT. This blocks the
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transcription of pro-inflammatory cytokines like IL-2, suppressing T-cell-mediated immune responses
[3] [3]-

e Stabilizing Podocytes: In kidney podocytes, calcineurin dephosphorylates synaptopodin, leading to
its degradation and subsequent disruption of the actin cytoskeleton. By inhibiting this process,
voclosporin helps maintain the integrity of the slit diaphragm, directly reducing proteinuria [3] [5].

Advanced and Real-World Implementation

Protocol for Combination with Biologic Therapies

Real-world data shows voclesperin is used with other biologics for a multi-targeted approach.

e Common Combinations: Analysis from the Enlight-LN registry indicates that 36.2% of patients on
voclosporin received a concomitant biologic therapy. The most frequent were [6]:
o Belimumab (28.4%)
o Rituximab (4.8%)
o Anifrolumab (3.9%)
e Considerations: These combinations leverage possibly synergistic effects on the immune system,
though clinical trial data for specific combinations is still limited [6].

Analytical Method for Therapeutic Drug Monitoring (TDM)

Although therapeutic drug monitoring is not routinely required for veclosporin due to its stable
pharmacokinetics [5], a highly sensitive LC-MS/MS method for quantifying veclosporin in dried blood

spots (DBS) has been developed for remote monitoring or pharmacokinetic studies [7].

Experimental Workflow for DBS LC-MS/MS Quantification [7]:

e Sample Collection: Use HemaXis DB10 volumetric devices to collect a precise 10 pL blood sample.
e Sample Preparation:
o Add a stable isotopically labeled internal standard (Voclosporin-D4).
o Extract voclosporin from the dried blood spot.
e LC-MS/MS Analysis:
o Chromatography: Reverse-phase liquid chromatography.
o Detection: Tandem mass spectrometry with multiple reaction monitoring (MRM).
¢ Validation Parameters:
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o Dynamic Range: 10-600 pg/L.
o Precision & Accuracy: Within run and between run results meet ICH M10 guidelines.

Key Considerations for Protocol Implementation

¢ Dose Adjustments: Voclosporin dosing requires adjustment for renal impairment or when co-
administered with moderate CYP3A4 inhibitors [3].

e Safety Monitoring: The established safety profile includes monitoring for adverse effects such as
reduced eGFR, hypertension, and neurotoxicity. Real-world data from the Enlight-LN registry shows
no new safety signals [1] [3] [8].

Conclusion

The robust clinical trial and real-world evidence supports voclesporin-based triple therapy as a highly
effective protocol for achieving deep and rapid proteinuria reduction in lupus nephritis. Its dual mechanism

and steroid-sparing design offer a valuable strategy for preserving long-term kidney function.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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